Cas no 2229489-79-4 (O-{2-methyl-2-2-(propan-2-yl)phenylpropyl}hydroxylamine)

• Product Name: O-{2-methyl-2-2-(propan-2-yl)phenylpropyl}hydroxylamine
• CAS No: 2229489-79-4
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6221231
• PubChem ID: 165624178
• Update Time: 2025-11-01

O-{2-methyl-2-2-(propan-2-yl)phenylpropyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-methyl-2-2-(propan-2-yl)phenylpropyl}hydroxylamine
• 2229489-79-4
• EN300-1769733
• O-{2-methyl-2-[2-(propan-2-yl)phenyl]propyl}hydroxylamine

• Inchi： 1S/C13H21NO/c1-10(2)11-7-5-6-8-12(11)13(3,4)9-15-14/h5-8,10H,9,14H2,1-4H3
• InChI Key： NORPMJFLLOSABU-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C=CC=CC=1C(C)C)N

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{2-methyl-2-2-(propan-2-yl)phenylpropyl}hydroxylamine

Professional Introduction to Compound with CAS No. 2229489-79-4 and Product Name: O-{2-methyl-2-2-(propan-2-yl)phenylpropyl}hydroxylamine

The compound with the CAS number 2229489-79-4 and the product name O-{2-methyl-2-2-(propan-2-yl)phenylpropyl}hydroxylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The molecular structure of this compound, characterized by a complex arrangement of aromatic and aliphatic groups, suggests a high degree of chemical versatility, making it a subject of intense interest among researchers.

In recent years, the development of novel hydroxylamine derivatives has seen remarkable progress, particularly in the context of drug discovery and molecular imaging. Hydroxylamine compounds are known for their ability to participate in redox reactions, making them valuable intermediates in synthetic chemistry. The specific configuration of O-{2-methyl-2-2-(propan-2-yl)phenylpropyl}hydroxylamine introduces a novel set of reactivity patterns that have not been extensively explored. This has prompted researchers to investigate its potential role in developing new pharmaceutical agents.

The compound's structural features, including the presence of a phenyl ring substituted with a methyl group and an isopropyl group, contribute to its unique chemical behavior. These modifications enhance its solubility in both polar and non-polar solvents, broadening its applicability in various chemical reactions. Such properties are particularly advantageous in pharmaceutical formulations where compatibility with different solvent systems is crucial.

Recent studies have highlighted the importance of hydroxylamine derivatives in the development of targeted therapies. For instance, research indicates that these compounds can serve as effective probes for imaging biological processes at the molecular level. The ability of O-{2-methyl-2-2-(propan-2-yl)phenylpropyl}hydroxylamine to interact with biological targets without significant off-target effects makes it a promising candidate for use in diagnostic imaging techniques.

Moreover, the compound's potential role in drug development extends beyond imaging applications. Its structural motif suggests that it could be modified to enhance binding affinity to specific biological receptors. This has led to investigations into its efficacy as a precursor for designing small-molecule drugs targeting various diseases. Preliminary computational studies have shown that modifications to the phenyl ring and hydroxylamine moiety can significantly alter its pharmacokinetic properties, potentially improving drug delivery and efficacy.

The synthesis of O-{2-methyl-2-2-(propan-2-yl)phenylpropyl}hydroxylamine presents unique challenges due to its complex structure. However, advancements in synthetic methodologies have made it more feasible to produce this compound on an industrial scale. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the intricate molecular framework of this compound. These advancements have not only improved yield but also enhanced purity, making it suitable for further downstream applications.

In conclusion, the compound with CAS number 2229489-79-4 and product name O-{2-methyl-2-2-(propan-2-yl)phenylpropyl}hydroxylamine represents a significant contribution to the field of chemical and pharmaceutical research. Its unique structural properties and potential applications in drug discovery and molecular imaging make it a highly valuable compound. As research continues to uncover new ways to utilize this compound, its importance is expected to grow, paving the way for innovative therapeutic solutions.